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Compound of Interest

Compound Name: AMG 925 (HCI)

Cat. No.: B2464784

This document provides crucial safety and logistical information for the handling and disposal
of AMG 925 (HCI), a potent dual inhibitor of FMS-related tyrosine kinase 3 (FLT3) and cyclin-
dependent kinase 4 (CDK4).[1][2][3][4] Adherence to these guidelines is essential to ensure the
safety of laboratory personnel and to maintain a safe research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

AMG 925 (HCI) is a potent research compound, and its hydrochloride salt form presents
hazards associated with corrosive acids.[5][6] The primary routes of exposure are inhalation,
ingestion, and skin or eye contact.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications
) ) Must be worn at all times to
Eye/Face Protection Safety Goggles/Face Shield ]
protect against splashes.
) ] ] ] Fully buttoned to protect
Skin/Body Protection Chemical-Resistant Lab Coat

against skin exposure.

] ] ) Recommended for large
Chemical-Resistant Suit and - )
gquantities or when there is a
Boots I : :
significant risk of splashing.[5]

Nitrile or neoprene gloves are
Hand Protection Chemical-Resistant Gloves recommended. Change gloves

immediately if contaminated.

Required if there is a risk of
) ) Full-Face Respirator with Acid aerosol generation or if
Respiratory Protection _ _ . N
Gas Vapor Cartridge working outside of a certified

chemical fume hood.[5]

Operational Plan: Step-by-Step Handling
Procedures

2.1. Preparation and Weighing

o Work Area Preparation: All handling of AMG 925 (HCI) powder must be conducted within a
certified chemical fume hood to minimize inhalation exposure.[7]

o Decontamination: Before and after handling, decontaminate the work surface with an
appropriate solvent (e.g., 70% ethanol) followed by a neutralizing agent for acids, such as a
sodium bicarbonate solution.

o Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Handle the
compound with care to avoid generating dust.

2.2. Solution Preparation

AMG 925 (HCI) is soluble in DMSO.[8]
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e Solvent Handling: Use appropriate PPE when handling DMSO, as it can facilitate the
absorption of chemicals through the skin.

e Dissolving the Compound: To prepare a stock solution, slowly add the solvent to the pre-
weighed AMG 925 (HCI) powder in a suitable container (e.g., a glass vial). Cap the container
tightly and vortex or sonicate until the compound is fully dissolved.

 Dilution: When diluting concentrated solutions, always add the acid (in this case, the AMG
925 (HCI) solution) to the diluent to avoid splashing.[5]

Table 2: Storage Conditions for AMG 925 (HCI)

Short-Term Storage (days Long-Term Storage
Form

to weeks) (months to years)
Solid Powder 0 -4 °C, dry and dark[8] -20 °C, dry and dark[3][8]
Stock Solution in DMSO 0-4°C[8] -20 °C[8]

Emergency Procedures

3.1. Spills

o Small Spills (<1 L): If trained, use a chemical spill kit to absorb the material.[7] Neutralize the
spill area with sodium bicarbonate or another suitable neutralizing agent.[7] Collect the waste
in a sealed, labeled container for hazardous waste disposal.

e Large Spills (>1 L): Evacuate the area immediately and notify the Environmental Health &
Safety (EH&S) office and emergency services.[7]

3.2. Personal Exposure
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[6][7]

Immediately flush the affected area with copious
Skin Contact amounts of water for at least 15 minutes while

removing contaminated clothing.[6][7]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[6]

Disposal Plan

All waste containing AMG 925 (HCI) must be treated as hazardous chemical waste.
e Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a
designated, clearly labeled hazardous waste container.

o Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste
container. Do not mix with other waste streams unless compatibility has been confirmed.
[91[10]

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name "AMG 925 (HCI)".[9]

o Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.[11][12] Containers must be kept closed except when adding waste.

[9]

e Disposal: Contact your institution's EH&S office to arrange for the pickup and disposal of the
hazardous waste.[9] Do not pour any waste containing AMG 925 (HCI) down the drain.[7]
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Workflow for Safe Handling of AMG 925 (HCI)
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Caption: Workflow for the safe handling of AMG 925 (HCI).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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